1,3-Dimethyl 2-(6-chloropyrimidin-4-yl)propanedioate
Description
1,3-Dimethyl 2-(6-chloropyrimidin-4-yl)propanedioate is a chemical compound with the CAS Number: 2309796-70-9 . It has a molecular weight of 244.63 . The compound is solid in its physical form . The IUPAC name for this compound is dimethyl 2- (6-chloropyrimidin-4-yl)malonate .
Molecular Structure Analysis
The InChI code for 1,3-Dimethyl 2-(6-chloropyrimidin-4-yl)propanedioate is 1S/C9H9ClN2O4/c1-15-8(13)7(9(14)16-2)5-3-6(10)12-4-11-5/h3-4,7H,1-2H3 . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
The compound is solid in its physical form . It has a molecular weight of 244.63 . The IUPAC name for this compound is dimethyl 2- (6-chloropyrimidin-4-yl)malonate .Scientific Research Applications
Pharmacological Applications
The compound is a derivative of pyrimidine, which is a widespread two-nitrogen containing compound in nature . Pyrimidine derivatives are broadly applied in therapeutic disciplines due to their high degree of structural diversity . They exhibit a wide range of biological activities, including antimetabolite, anticancer, antibacterial, antiallergic, tyrosine kinase, antimicrobial, calcium channel antagonistic, anti-inflammatory, analgesic, antihypertensive, antileishmanial, antituberculostatic, anticonvulsant, diuretic and potassium-sparing, to antiaggressive activities .
Anticancer Applications
Pyrimidine derivatives, including “1,3-Dimethyl 2-(6-chloropyrimidin-4-yl)propanedioate”, have been reported to have anticancer properties . They are used in the modulation of myeloid leukemia, breast cancer, and idiopathic pulmonary fibrosis .
Antimicrobial Applications
The compound has shown antimicrobial properties . Pyrimidine derivatives have been reported to have antimicrobial and antifungal activities .
Cardiovascular Applications
Pyrimidine derivatives have been used as cardiovascular agents and antihypertensives . They have also been reported to have diuretic properties .
Anti-Inflammatory and Analgesic Applications
The compound has anti-inflammatory and analgesic activities . This makes it potentially useful in the treatment of conditions involving inflammation and pain .
Antidiabetic Applications
Pyrimidine derivatives have been reported to have antidiabetic properties . They have been used as DPP-IV inhibitors .
properties
IUPAC Name |
dimethyl 2-(6-chloropyrimidin-4-yl)propanedioate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClN2O4/c1-15-8(13)7(9(14)16-2)5-3-6(10)12-4-11-5/h3-4,7H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YYGALDFFULTCOA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C1=CC(=NC=N1)Cl)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClN2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Dimethyl 2-(6-chloropyrimidin-4-yl)propanedioate | |
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